Cas no 2227695-64-7 ((1S)-2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol
• CAS No: 2227695-64-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5937400
• PubChem ID: 96629925
• Update Time: 2025-10-28

(1S)-2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol
• 2227695-64-7
• (1S)-2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol
• EN300-1761718

• Inchi： 1S/C9H11N3O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5,8,13H,4,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： RXQWTAKBSIDNFG-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on (1S)-2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS No. 2227695-64-7)

The compound (1S)-2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS No. 2227695-64-7) is a chiral amino alcohol derivative featuring a 1H-pyrrolo[2,3-b]pyridine core. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups on a chiral carbon center makes it a valuable building block for asymmetric synthesis and medicinal chemistry.

Recent studies highlight the growing interest in pyrrolopyridine-based compounds, particularly in the context of kinase inhibition and neurodegenerative disease research. The 1H-pyrrolo[2,3-b]pyridine scaffold, present in this molecule, is recognized as a privileged structure in drug design, often compared to indole derivatives for its bioisosteric properties. Researchers are actively investigating how the stereochemistry at the (1S) position influences biological activity, with particular focus on blood-brain barrier permeability and target engagement.

The synthesis of CAS 2227695-64-7 typically involves asymmetric catalytic methods to ensure high enantiomeric purity of the (1S) configuration. Advanced purification techniques like chiral HPLC are often employed to meet the stringent purity requirements for biological evaluation. Analytical characterization commonly includes NMR spectroscopy (1H, 13C), high-resolution mass spectrometry (HRMS), and polarimetry to confirm both structure and optical purity.

In the context of current research trends, this compound has shown promise in preliminary studies related to cognitive enhancement and neuroprotection. The 2-amino-1-ethanol moiety is particularly interesting to medicinal chemists exploring modulators of neurotransmitter systems. Several pharmaceutical companies have included similar structures in their patent applications for novel central nervous system (CNS) therapeutics, though specific mechanisms of action for 2227695-64-7 remain under investigation.

From a drug metabolism perspective, the pyrrolopyridine core demonstrates favorable pharmacokinetic properties in animal models, with moderate plasma protein binding and acceptable metabolic stability. The hydroxyl group at the benzylic position serves as a potential site for phase II conjugation reactions, while the primary amine may participate in oxidative deamination pathways. These characteristics make (1S)-2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol an attractive candidate for further ADME (Absorption, Distribution, Metabolism, and Excretion) optimization studies.

The commercial availability of CAS 2227695-64-7 through specialty chemical suppliers has enabled broader academic and industrial research. Current pricing reflects the compound's status as a research-grade material, with typical purity specifications ≥95% by HPLC. Storage recommendations generally suggest protection from light and moisture at -20°C for long-term stability.

Emerging applications in chemical biology utilize this compound as a molecular probe to study protein-ligand interactions, particularly in the context of kinase signaling pathways. The scaffold's resemblance to ATP-binding motifs makes it particularly relevant for cancer research, though no clinical applications have been reported to date. Researchers are also exploring its potential as a precursor for fluorescent tags and other biochemical tools.

From a safety perspective, standard laboratory precautions are recommended when handling 2227695-64-7, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, material safety data sheets (MSDS) should always be consulted prior to use. The compound's environmental fate and ecotoxicological profile have not been extensively characterized, warranting responsible disposal practices.

The future research directions for (1S)-2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol appear promising, with particular interest in structure-activity relationship (SAR) studies and scaffold optimization. The scientific community continues to investigate its potential as a lead compound for various therapeutic areas, with recent publications highlighting its relevance to precision medicine approaches and targeted therapies.